N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide

• IUPAC Name: N-[2-[(5-bromofuran-2-carbonyl)amino]phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H12BrN3O3/c18-15-9-8-14(24-15)17(23)21-12-6-2-1-5-11(12)20-16(22)13-7-3-4-10-19-13/h1-10H,(H,20,22)(H,21,23)
• InChI Key: ARHPFIMPKPLXKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=CC=N2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C17H12BrN3O3
• Molecular Weight: 386.2 g/mol

Description

N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide (NBP) is an organic compound that is widely used in scientific research due to its numerous applications and advantages. NBP is a derivative of pyridine, which is an aromatic heterocyclic compound, and is a carboxamide, which is an amide with a carboxyl group. NBP is a colorless solid with a molar mass of 467.35 g/mol, and has a boiling point of 437.7 °C.

Scientific Research Applications

N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide has a wide range of applications in scientific research, particularly in the fields of biochemistry, pharmacology, and toxicology. This compound has been used in the synthesis of various biologically active compounds, such as anti-inflammatory agents, antiviral agents, and anti-cancer agents. Additionally, this compound has been used in the synthesis of various dyes and pigments, as well as in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide is not well understood, but it is believed to act as a ligand, binding to certain molecules and altering their activity. This compound is known to interact with certain proteins, enzymes, and receptors, and is thought to be involved in the regulation of various biochemical pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of certain types of cancer cells, as well as reduce inflammation. Additionally, this compound has been found to have antioxidant and neuroprotective effects, and has been shown to reduce the risk of certain cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide has several advantages when used in laboratory experiments. This compound is easy to synthesize, and is relatively inexpensive to purchase. Additionally, this compound is chemically stable and can be stored for long periods without degrading. However, this compound is also known to be toxic in high concentrations, and should be handled with caution in the laboratory.

Future Directions

N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide has a wide range of potential applications in the future. This compound could be used in the development of new drugs and therapies for various diseases, such as cancer and cardiovascular diseases. Additionally, this compound could be used in the development of new materials and polymers, as well as in the synthesis of dyes and pigments. This compound could also be used in the development of new methods for the synthesis of biologically active compounds. Finally, this compound could be used in the development of new methods for the detection and identification of various compounds.

Synthesis Methods

N-[2-(5-bromofuran-2-amido)phenyl]pyridine-2-carboxamide is synthesized through the reaction of 5-bromofuran-2-carboxylic acid and 2-amino-5-chloropyridine, which is a reaction known as the Pechmann reaction. The reaction is carried out in the presence of anhydrous sodium acetate, and yields this compound and sodium chloride as the by-products.